molecular formula C13H16O2 B8797758 8-Methoxy-1,1-dimethyl-3,4-dihydronaphthalen-2(1h)-one CAS No. 5309-20-6

8-Methoxy-1,1-dimethyl-3,4-dihydronaphthalen-2(1h)-one

Cat. No.: B8797758
CAS No.: 5309-20-6
M. Wt: 204.26 g/mol
InChI Key: YYBPIXYOKIHDGL-UHFFFAOYSA-N
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Description

8-Methoxy-1,1-dimethyl-3,4-dihydronaphthalen-2(1h)-one is a useful research compound. Its molecular formula is C13H16O2 and its molecular weight is 204.26 g/mol. The purity is usually 95%.
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Properties

CAS No.

5309-20-6

Molecular Formula

C13H16O2

Molecular Weight

204.26 g/mol

IUPAC Name

8-methoxy-1,1-dimethyl-3,4-dihydronaphthalen-2-one

InChI

InChI=1S/C13H16O2/c1-13(2)11(14)8-7-9-5-4-6-10(15-3)12(9)13/h4-6H,7-8H2,1-3H3

InChI Key

YYBPIXYOKIHDGL-UHFFFAOYSA-N

Canonical SMILES

CC1(C(=O)CCC2=C1C(=CC=C2)OC)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To the toluene suspension of sodium t-butoxide (700 mg, 2.5 eq.), 8-methoxy-3,4-dihydro-1H-naphthalen-2-one (Compound W1, 500 mg, 2.9 mmol) was added dropwise at 0° C. After 15 minutes, the solution turned into blackish green color. The mixture solution was added dropwise with methyl iodide (1.03 g, 2.5 eq.) and stirred at 15° C. overnight. Brown solid precipitated. The reaction solution was added to saturated aqueous solution of ammonium chloride/diethyl ether under stirring and cooling. After that, the solution was extracted with diethyl ether, and dried over sodium sulfate. After removing the solvent under reduced pressure, the resulting residues were purified by silica gel column chromatography (ethyl acetate/hexane) to obtain 8-methoxy-1,1-dimethyl-3,4-dihydro-1H-naphthalen-2-one (350 mg).
Quantity
1.03 g
Type
reactant
Reaction Step One
Quantity
700 mg
Type
reactant
Reaction Step Two
Quantity
500 mg
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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